2-(Isopentyloxy)benzonitrile

• IUPAC Name: 2-(3-methylbutoxy)benzonitrile
• InChI: InChI=1S/C12H15NO/c1-10(2)7-8-14-12-6-4-3-5-11(12)9-13/h3-6,10H,7-8H2,1-2H3
• InChI Key: NEJQFRBMKYYJEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=CC=C1C#N
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

2-(Isopentyloxy)benzonitrile is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Environmental Impact and Microbial Degradation : Benzonitrile herbicides, closely related to 2-(Isopentyloxy)benzonitrile, are used globally and have significant environmental impacts. Studies have focused on the microbial degradation of these compounds, including pathways, metabolites, and the diversity of involved organisms (Holtze et al., 2008).

• Corrosion Inhibition : Research has shown that benzonitrile derivatives are effective as corrosion inhibitors for mild steel, particularly in acidic environments. These studies also explore the molecular mechanisms of this inhibition using experimental and computational approaches (Chaouiki et al., 2018).

• Synthesis and Chemical Reactions : Benzonitrile compounds are synthesized through various chemical reactions. For example, a study describes the rhodium(III)-catalyzed cyanation of aromatic C-H bonds to form 2-(alkylamino)benzonitriles (Dong et al., 2015). Another study discusses palladium-catalyzed coupling of aryl iodides with 2-alkynylbenzonitriles (Wei et al., 2000).

• Electron Deficiency and Coordination Chemistry : Research on BN benzonitrile, a 1,2-dihydro-1,2-azaborine, reveals its unique electron-deficient properties and its ability to undergo linkage isomerism upon coordination to certain metals (Marwitz et al., 2010).

• Applications in Astronomy : Interestingly, benzonitrile has been identified in various prestellar and possibly protostellar sources, indicating its role in aromatic chemistry during the early stages of star formation (Burkhardt et al., 2021).

• Cytotoxic Effects and Antimicrobial Activity : Studies have been conducted on the cytotoxic effects of benzonitrile pesticides and their microbial metabolites on human cell lines (Lovecká et al., 2015). Additionally, research on benzo and naphthonitrile derivatives has explored their potential antimicrobial activities (Fadda et al., 2013).

• Electrolytes in Solar Cells : Benzonitrile-based electrolytes have been shown to significantly enhance the operation and stability of dye-sensitized solar cells, an important aspect in renewable energy research (Latini et al., 2014).

• Biotransformation Studies : The biotransformation of cyanomethyl benzonitrile compounds by the soil bacterium Rhodococcus rhodochrous LL100-21 has been studied, highlighting the potential for biotechnological applications (Dadd et al., 2001).